N-(4-fluorophenethyl)-4-((4-methylthiazol-2-yl)methoxy)benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-4-[(4-methyl-1,3-thiazol-2-yl)methoxy]benzamide
• InChI: InChI=1S/C20H19FN2O2S/c1-14-13-26-19(23-14)12-25-18-8-4-16(5-9-18)20(24)22-11-10-15-2-6-17(21)7-3-15/h2-9,13H,10-12H2,1H3,(H,22,24)
• InChI Key: YRVLPKQGBAYPKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)COC2=CC=C(C=C2)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.4 g/mol

Description

N-(4-fluorophenethyl)-4-((4-methylthiazol-2-yl)methoxy)benzamide, also known as FMTB, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. FMTB is a benzamide derivative that has demonstrated promising results in various studies related to neuroscience and pharmacology.

Scientific Research Applications

Alzheimer's Disease Research

• The compound 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a selective serotonin 1A (5-HT(1A)) molecular imaging probe, was used in PET imaging to quantify 5-HT(1A) receptor densities in Alzheimer's disease patients. Significant decreases in receptor densities were observed in both hippocampi and raphe nuclei of these patients (Kepe et al., 2006).

HIV Research

• In the context of HIV-1 attachment inhibitors, 4-Fluoro- and 4-methoxy-1-(4-benzoylpiperazin-1-yl)-2-(1H-indol-3-yl)ethane-1,2-dione were characterized as potent inhibitors that interfere with the viral gp120 interaction with the host cell receptor CD4. The study highlighted the significance of the piperazine ring in the pharmacophore for inhibiting HIV-1 attachment (Wang et al., 2009).

Structural Analysis

• Crystal structure analysis of N-[2-(4-fluoro-3-phenoxybenzoyl)hydrazinecarbothioyl]benzamide and its 4-methoxy derivative emphasized the role of strong and weak hydrogen bonds in the compounds' structures. This study provided insights into variations in the crystal packing of these compounds (Dey et al., 2021).

Tumor Imaging

• Fluorine-containing benzamide analogs were synthesized and evaluated as ligands for PET imaging of the sigma-2 receptor status in solid tumors. Compounds with moderate to high affinity for sigma-2 receptors were studied, demonstrating significant tumor uptake and potential as imaging agents (Tu et al., 2007).

Antimicrobial Research

• New 5-arylidene derivatives bearing a fluorine atom in the benzoyl group showed promising antimicrobial activity against various bacteria and fungi. The presence of the fluorine atom was essential for enhancing the antimicrobial properties of these compounds (Desai et al., 2013).